3-(2,3,5-Trichloro-6-hydroxyphenyl)prop-2-enoic acid

• CAS No.: 395545-55-8
• Molecular Formula: C9H5Cl3O3
• Molecular Weight: 267.5 g/mol
• IUPAC Name: 3-(2,3,5-trichloro-6-hydroxyphenyl)prop-2-enoic acid
• InChI: InChI=1S/C9H5Cl3O3/c10-5-3-6(11)9(15)4(8(5)12)1-2-7(13)14/h1-3,15H,(H,13,14)
• InChI Key: PVHFHWTVADFDBP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1Cl)Cl)C=CC(=O)O)O)Cl

Description

3-(2,3,5-Trichloro-6-hydroxyphenyl)prop-2-enoic acid is an organic compound characterized by the presence of three chlorine atoms and a hydroxyl group attached to a phenyl ring, which is further connected to a prop-2-enoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(2,3,5-Trichloro-6-hydroxyphenyl)prop-2-enoic acid typically involves the chlorination of 6-hydroxyphenylprop-2-enoic acid. The process begins with the hydroxylation of phenylprop-2-enoic acid, followed by selective chlorination using reagents such as thionyl chloride or phosphorus pentachloride under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods: On an industrial scale, the production of 3-(2,3,5-Tr